5-chloro-N-(2-hydroxy-2-(thiophen-2-yl)propyl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-(2-hydroxy-2-thiophen-2-ylpropyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C11H12ClNO3S3/c1-11(14,8-3-2-6-17-8)7-13-19(15,16)10-5-4-9(12)18-10/h2-6,13-14H,7H2,1H3
• InChI Key: QPDMZELGIZGRLP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC=C(S1)Cl)(C2=CC=CS2)O
• Molecular Formula: C11H12ClNO3S3
• Molecular Weight: 337.9 g/mol

Description

This compound is a thiophene derivative. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives are synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Role in Medicinal Chemistry

Thiophene-based analogs, such as the compound , have attracted a growing number of scientists as a potential class of biologically active compounds. .

Industrial Chemistry and Material Science

. This suggests that the compound could potentially be used in these fields.

Organic Semiconductors

. This implies that the compound could be used in the development of new semiconductor materials.

Organic Field-Effect Transistors (OFETs)

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Organic Light-Emitting Diodes (OLEDs)

. This suggests that the compound could be used in the development of new OLED materials.

Pharmacological Properties

. This suggests that the compound could potentially be used in the development of new drugs with these properties.

Synthesis of Biologically Active Compounds

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Fluorescent Markers for Biopolymers

. This suggests that the compound could be used in biological research and diagnostics.

Mechanism of Action

While the specific mechanism of action for “5-chloro-N-(2-hydroxy-2-(thiophen-2-yl)propyl)thiophene-2-sulfonamide” is not mentioned in the search results, thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.